Cas no 12333-11-8 (Ammonium metatungstate hydrate)

Ammonium metatungstate hydrate (AMT) is an inorganic compound with the general formula (NH₄)₆[H₂W₁₂O₄₀]·xH₂O. It is a white crystalline powder, highly soluble in water, and serves as a key intermediate in the production of tungsten-based materials. AMT is valued for its high purity and stability, making it suitable for applications in catalysts, ceramic pigments, and tungsten metal refining. Its controlled decomposition yields tungsten oxides or metallic tungsten, essential for high-performance alloys and electronics. The hydrate form ensures consistent handling and reactivity in industrial processes. AMT is preferred for its precise stoichiometry and low impurity levels, which are critical for reproducible results in advanced material synthesis.

Ammonium metatungstate hydrate structure

12333-11-8 structure

Product Name:Ammonium metatungstate hydrate

CAS No:12333-11-8

MF:H₂₈N₆O₄₁W₁₂

MW:2974.318

MDL:MFCD00150662

CID:95429

PubChem ID:24870120

Update Time:2025-05-27

Ammonium metatungstate hydrate Chemical and Physical Properties

Names and Identifiers

- Ammonium metatungstate hydrate
- Ammonium Metatungstate
- AMMONIUM (META)TUNGSTATE HYDRATE
- AMMONIUM METATUNGSTATE HYDRATE,99.
- AMMONIUM METATUNGSTATE HYDRATE, 99.99%
- AMMONIUM METATUNGSTATE HYDRATE, >=66.5% W
- Ammonium metatungstate hydrate 99.99% trace metals basis
- AMMoniuM Metatungstate hydrate >=85% WO3 basis (graviMetric)
- 12333-11-8
- azane;oxygen(2-);tungsten;tricosahydroxide;hydrate
- XHLRCCQFLZAYJM-UHFFFAOYSA-A
- MDL： MFCD00150662
- Inchi： InChI=1S/6H3N.9H2O.32O.12W/h6*1H3;9*1H2;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;/q;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;6*+1;+2/p-8
- InChI Key： ZBHPUDGBNLMJQH-UHFFFAOYSA-F
- SMILES： [W]1(=O)(=O)(O[W](O)(=O)(O[W]2(=O)(=O)O[W](O)(=O)(O[W]3(=O)(=O)O[W](O)(O)O3)O2)O1)O[W]1(O)(=O)O[W](=O)(=O)(O[W]2(O)(=O)O[W](=O)(=O)(O[W]3(O)(=O)O[W](O)O3)O2)O1.O.N.N.N.N.N.N

Computed Properties

Exact Mass: 2975.44000
Monoisotopic Mass: 2990.55762g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 30
Hydrogen Bond Acceptor Count: 47
Heavy Atom Count: 59
Rotatable Bond Count: 0
Complexity: 0
Covalently-Bonded Unit Count: 59
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 47Å²

Experimental Properties

Color/Form: Not available
Density: 2.3000
Melting Point: 100 °C (dec.) (lit.)
Boiling Point: No data available
Flash Point: No data available
Solubility: H2O: 0.1 g/mL, clear, colorless
PSA: 603.47000
LogP: -2.48010
Solubility: Not available
Vapor Pressure: No data available

Ammonium metatungstate hydrate Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H302-H318
Warning Statement： P280-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-41-52/53
Safety Instruction： S26
Hazardous Material Identification：
Risk Phrases：R22
Safety Term：S26-39-60
Storage Condition：Store at 4°C,-4At ℃Store…Better

Ammonium metatungstate hydrate Pricemore >>

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